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Compound of Interest

Compound Name: Alanylphenylalanine

Cat. No.: B1664496

For Immediate Release

Shanghai, China — December 4, 2025 — This technical guide provides a detailed analysis of the
physical and chemical properties of alanylphenylalanine, a dipeptide composed of alanine
and phenylalanine residues. This document is intended for researchers, scientists, and
professionals in drug development, offering a centralized resource of key data, experimental
methodologies, and workflow visualizations to support ongoing research and development
efforts.

Core Physicochemical Properties

Alanylphenylalanine (Ala-Phe) is a dipeptide with the systematic IUPAC name (2S)-2-[[(2S)-2-
aminopropanoyllamino]-3-phenylpropanoic acid[1]. As a white to off-white powder, its
properties are crucial for applications in biochemical studies, peptide synthesis, and
pharmaceutical development[2].

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of L-alanyl-L-
phenylalanine. Data has been compiled from various sources, and a distinction is made
between experimentally determined and computationally predicted values.
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Property Value Data Type Reference(s)

Molecular Identifiers
(29)-2-[[(2S)-2-
aminopropanoyllamin

IUPAC Name _ N/A [1]
0]-3-phenylpropanoic
acid

CAS Number 3061-90-3 N/A [11[2][3]

Molecular Formula C12H16N203 N/A [1112]
OMNVYXHOSHNURL

InChlKey N/A [1]
-WPRPVWTQSA-N
C--INVALID-LINK--N--

SMILES INVALID-LINK-- N/A [1]
C(=0O)O)N

Physical Properties

Molecular Weight 236.27 g/mol Calculated [1][2]
White to off-white )

Appearance Experimental [2]
powder

Melting Point 289 -291 °C Experimental [2]

Boiling Point 487.6 £ 45.0 °C Predicted [4]

Specific Optical [0]2°/D = +39 + 1° (c=1 )

] ] Experimental [2]
Rotation in water)
Chemical Properties
N Insoluble in Water (< )

Solubility Experimental
0.1 mg/mL)

Insoluble/Slightly

Soluble in DMSO (<1  Experimental

mg/mL)

LogP -1.72 Extrapolated [1]
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pKa Values
(Constituent Amino Experimental
Acids)
L-Alanine (a-COOH) 2.34 Experimental 516171
L-Alanine (a-NHs") 9.69 Experimental [51617]
L-Phenylalanine (o- )

1.83-2.58 Experimental [81[9][10]
COOH)
L-Phenylalanine (o- )

9.13-9.24 Experimental [81[9][10]

NHs™*)

Note: Experimental pKa values for the terminal groups of the dipeptide alanylphenylalanine
are not readily available in the cited literature. The values for the constituent free amino acids
are provided for reference.

Experimental Protocols

Detailed methodologies are essential for the accurate characterization and application of
alanylphenylalanine. The following sections outline standard experimental protocols for
determining its key properties.

Synthesis and Purification

A common method for the synthesis of L-alanyl-L-phenylalanine involves the hydrogenation of
a protected dipeptide precursor.

o Hydrogenation: A mixture of N-benzyloxycarbonyl-L-alanyl-L-phenylalanine and a 10%
Palladium on carbon (Pd/C) catalyst in 95% ethyl alcohol is prepared.

o Reaction: The mixture is agitated in a Parr hydrogenation apparatus for approximately 16
hours at 20°C.

« Filtration: The reaction mixture is filtered to remove the Pd/C catalyst. The filtrate is then
rinsed with water.
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» Concentration: The combined solutions are concentrated under reduced pressure to yield L-
alanyl-L-phenylalanine as a white solid.

o Purity Analysis: The purity of the final product is assessed using High-Performance Liquid
Chromatography (HPLC) to ensure the absence of starting materials and byproducts, and to
confirm the lack of racemization.

Melting Point Determination

Due to the tendency of peptides to decompose at high temperatures, Fast Scanning
Calorimetry (FSC) is a preferred method over conventional calorimeters.

o Sample Preparation: A small, accurately weighed sample of the dipeptide is placed on the
FSC sensor.

 Instrumentation: A Fast Scanning Calorimeter, such as a Mettler Toledo Flash DSC1, is used.

o Heating Profile: The sample is subjected to a rapid heating rate (e.g., up to 20,000 K/s) to
minimize thermal decomposition before melting.

o Data Acquisition: The instrument records the heat flow as a function of temperature. The
melting point is identified as the peak of the endothermic melting transition.

e Analysis: The onset and peak temperatures of the melting event are determined from the
thermogram to define the melting range.

Specific Optical Rotation Measurement

Optical rotation is a critical measure of stereochemical purity.

» Solution Preparation: A precise concentration of L-alanyl-L-phenylalanine is prepared in a
specified solvent (e.g., 1 g/100 mL in water)[2].

 Instrumentation: A polarimeter is used, typically with a sodium D-line light source (589 nm).
The instrument is calibrated with a solvent blank.

e Measurement: The prepared solution is placed in a sample tube of a known path length (e.g.,
1 decimeter). The observed rotation (a) is measured at a controlled temperature (e.g., 20°C).
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» Calculation: The specific rotation [a] is calculated using the formula: [a] = a / (I x c) where a
is the observed rotation, | is the path length in decimeters, and c is the concentration in
g/mL[11][12][13][14].

pKa Determination by Capillary Electrophoresis

Capillary Electrophoresis (CE) is an effective method for determining the acid dissociation
constants of peptides.

Electrolyte Preparation: A series of background electrolytes with varying pH values are

prepared.
o Sample Injection: A solution of the dipeptide is injected into the capillary.

o Electrophoresis: A voltage is applied across the capillary, causing the charged peptide to
migrate. The effective electrophoretic mobility is measured at each pH.

o Data Analysis: The effective mobility is plotted against the pH of the electrolyte. The resulting
sigmoidal curve is analyzed to determine the inflection point, which corresponds to the pKa
value of the ionizable group (the N-terminal amino group and the C-terminal carboxyl group).

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of
alanylphenylalanine, providing a clear visual guide for laboratory procedures.
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Caption: Workflow for Alanylphenylalanine Synthesis and Characterization.

Conclusion
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This technical guide consolidates essential data on the physical and chemical properties of
alanylphenylalanine. The provision of structured data tables and detailed experimental
protocols aims to facilitate more efficient and accurate research in the fields of biochemistry,
pharmacology, and materials science. The continued investigation into the properties and
applications of such dipeptides is vital for advancing scientific knowledge and developing novel
therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1664496#physical-and-chemical-properties-of-
alanylphenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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